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Compound of Interest

Compound Name: Desoxycarbadox

Cat. No.: B144582

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the
cleanup of Desoxycarbadox (DCBX), a carcinogenic metabolite of the veterinary drug
Carbadox, from swine muscle and liver tissues. The described method utilizes Oasis HLB
cartridges to effectively remove matrix interferences prior to analysis by liquid chromatography-
mass spectrometry (LC-MS). This procedure is crucial for ensuring food safety and regulatory
compliance by enabling sensitive and accurate quantification of DCBX residues.

Introduction

Carbadox is a veterinary drug used in swine production; however, its use is regulated due to
the carcinogenic nature of its metabolite, Desoxycarbadox.[1][2] Accurate monitoring of DCBX
residues in edible tissues is therefore essential to protect consumers. Solid-phase extraction is
a widely adopted sample preparation technique that offers significant advantages over
traditional liquid-liquid extraction, including higher recovery, reduced solvent consumption, and
improved extract purity.[3][4] This note provides a detailed protocol for an effective SPE
cleanup method for DCBX in swine tissue, adapted from established analytical procedures.[5]
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Compound IUPAC Name Molecular Formula  Molar Mass
methyl N-(quinoxalin-
2-

Desoxycarbadox ) ) C11H10N402 230.22 g/mol
ylmethylideneamino)c
arbamate

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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